N,N-diethyl-N'-methyl-N'-(1-propyl-4-piperidinyl)-1,2-ethanediamine

• IUPAC Name: N',N'-diethyl-N-methyl-N-(1-propylpiperidin-4-yl)ethane-1,2-diamine
• InChI: InChI=1S/C15H33N3/c1-5-10-18-11-8-15(9-12-18)16(4)13-14-17(6-2)7-3/h15H,5-14H2,1-4H3
• InChI Key: ZUSIUVHZBJNIPB-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC(CC1)N(C)CCN(CC)CC
• Molecular Formula: C15H33N3
• Molecular Weight: 255.44 g/mol

Description

N,N-diethyl-N'-methyl-N'-(1-propyl-4-piperidinyl)-1,2-ethanediamine, also known as MDPV, is a synthetic cathinone that has gained popularity in recent years due to its psychoactive effects. It is classified as a Schedule I drug in the United States, indicating that it has a high potential for abuse and no accepted medical use. However, MDPV has also been the subject of scientific research, with studies focusing on its synthesis, mechanism of action, and potential therapeutic applications.

Mechanism of Action

N,N-diethyl-N'-methyl-N'-(1-propyl-4-piperidinyl)-1,2-ethanediamine acts as a potent inhibitor of the dopamine and norepinephrine transporters, leading to increased levels of these neurotransmitters in the brain. This mechanism of action is similar to that of other stimulants, such as cocaine and amphetamines. However, N,N-diethyl-N'-methyl-N'-(1-propyl-4-piperidinyl)-1,2-ethanediamine is thought to be more potent and longer-lasting than these other drugs, which may contribute to its high abuse potential.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N,N-diethyl-N'-methyl-N'-(1-propyl-4-piperidinyl)-1,2-ethanediamine are not well-understood, but studies have suggested that it may cause a range of effects, including increased heart rate, blood pressure, and body temperature. It may also lead to changes in mood, cognition, and behavior, and can be addictive.

Advantages and Limitations for Lab Experiments

N,N-diethyl-N'-methyl-N'-(1-propyl-4-piperidinyl)-1,2-ethanediamine has several advantages as a research tool, including its potency and selectivity for the dopamine and norepinephrine transporters. However, its high abuse potential and potential for adverse effects make it a challenging compound to work with. Additionally, its Schedule I classification in the United States limits the availability of the drug for research purposes.

Future Directions

There are several potential future directions for research on N,N-diethyl-N'-methyl-N'-(1-propyl-4-piperidinyl)-1,2-ethanediamine, including further investigation of its mechanism of action, its potential therapeutic applications, and its effects on the brain and behavior. Additionally, studies could explore the development of new compounds that are similar to N,N-diethyl-N'-methyl-N'-(1-propyl-4-piperidinyl)-1,2-ethanediamine but have lower abuse potential and fewer adverse effects. However, given the challenges associated with working with N,N-diethyl-N'-methyl-N'-(1-propyl-4-piperidinyl)-1,2-ethanediamine, these studies will require careful consideration and planning.

Synthesis Methods

N,N-diethyl-N'-methyl-N'-(1-propyl-4-piperidinyl)-1,2-ethanediamine can be synthesized through a multistep process that involves the condensation of 3,4-methylenedioxyphenyl-2-propanone with N,N-diethylpropanediamine, followed by reduction and alkylation. This synthesis method has been described in detail in several scientific publications and is well-established in the literature.

Scientific Research Applications

N,N-diethyl-N'-methyl-N'-(1-propyl-4-piperidinyl)-1,2-ethanediamine has been the subject of scientific research due to its potential therapeutic applications. Studies have investigated its use as a treatment for depression, anxiety, and attention deficit hyperactivity disorder (ADHD). However, these studies are still in the early stages, and more research is needed to determine the efficacy and safety of N,N-diethyl-N'-methyl-N'-(1-propyl-4-piperidinyl)-1,2-ethanediamine as a therapeutic agent.